Half-Life Comparison: Chlorine-39 vs. Chlorine-38 for Experimental Timing
Chlorine-39 has a significantly longer half-life than its nearest cosmogenic analogue, Chlorine-38, enabling longer measurement windows and greater flexibility in sample collection and analysis. The consensus half-life for Chlorine-39 is 56.2 ± 0.6 minutes, compared to 37.3 minutes for Chlorine-38 [1]. This 51% longer half-life is a critical factor for studies involving transport or multi-step sample preparation.
| Evidence Dimension | Radioactive Half-life |
|---|---|
| Target Compound Data | 56.2 ± 0.6 minutes |
| Comparator Or Baseline | Chlorine-38 (38Cl): 37.3 minutes |
| Quantified Difference | +18.9 minutes (51% longer half-life) |
| Conditions | Standard nuclear decay measurement |
Why This Matters
The longer half-life of Chlorine-39 directly translates to a wider experimental window, reducing the loss of signal during necessary preparation or transport, which is a key procurement criterion for time-sensitive radiotracer work.
- [1] Rowland, F. S. (1978). The chemical form of cosmogenic radioactive 38Cl and 39Cl in the lower stratosphere. Geophysical Research Letters, 5(1), 9-12. DOI: 10.1029/GL005i001p00009 View Source
